Cas no 1280992-69-9 (N-(1-cyanocyclopentyl)-2-{1-methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-{1-methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide
• CAS No: 1280992-69-9
• MF: C₁₄H₁₆N₆O₂
• MW: 300.315841674805
• CID: 6063910
• PubChem ID: 27559576
• Update Time: 2025-07-02

N-(1-cyanocyclopentyl)-2-{1-methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26688868
• Z89997842
• 1280992-69-9
• AKOS034670372
• N-(1-cyanocyclopentyl)-2-{1-methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide

• Inchi： 1S/C14H16N6O2/c1-19-12-10(6-17-19)13(22)20(9-16-12)7-11(21)18-14(8-15)4-2-3-5-14/h6,9H,2-5,7H2,1H3,(H,18,21)
• InChI Key： YTXDUPJWZMKVMB-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC2=C(C=NN2C)C1=O)NC1(C#N)CCCC1

Computed Properties

• Exact Mass: 300.13347377g/mol
• Monoisotopic Mass: 300.13347377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 103Ų

Additional information on N-(1-cyanocyclopentyl)-2-{1-methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide

Comprehensive Overview of N-(1-cyanocyclopentyl)-2-{1-methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide (CAS No. 1280992-69-9)

N-(1-cyanocyclopentyl)-2-{1-methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide, with the CAS number 1280992-69-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyrazolo[3,4-d]pyrimidine derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications due to its unique structural features, including the cyanocyclopentyl and pyrazolo[3,4-d]pyrimidin-5-yl moieties. These structural elements contribute to its reactivity and potential as a building block for drug discovery.

The compound's molecular formula and structural complexity make it a subject of interest in medicinal chemistry and drug design. Its CAS No. 1280992-69-9 is often searched in scientific databases, reflecting its relevance in ongoing studies. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such compounds, as they can be optimized for specific biological targets using advanced algorithms. This aligns with the growing demand for precision medicine and targeted therapies.

One of the key areas of exploration for N-(1-cyanocyclopentyl)-2-{1-methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide is its potential role in modulating enzyme activity or protein-protein interactions. The pyrazolo[3,4-d]pyrimidine core is structurally similar to purine bases, which are fundamental to many biological processes. This similarity suggests that the compound could interact with kinases or G-protein-coupled receptors, making it a candidate for treating diseases like cancer or inflammatory disorders.

In addition to its biological potential, the compound's synthetic accessibility and stability are critical factors for researchers. The cyanocyclopentyl group, for instance, offers a versatile handle for further chemical modifications, enabling the creation of analogs with tailored properties. This flexibility is highly valued in high-throughput screening and lead optimization campaigns, where rapid iteration is essential.

The growing interest in small-molecule therapeutics and fragment-based drug discovery has also brought attention to compounds like N-(1-cyanocyclopentyl)-2-{1-methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide. Its molecular weight and lipophilicity fall within desirable ranges for drug-like molecules, as defined by Lipinski's Rule of Five. This makes it a promising candidate for further development, particularly in the context of orphan diseases or rare genetic conditions where novel therapeutics are urgently needed.

From a synthetic chemistry perspective, the compound's CAS No. 1280992-69-9 is often referenced in patents and academic publications detailing innovative organic synthesis methods. Its preparation typically involves multi-step reactions, including cyclization and amide coupling, which are common in modern pharmaceutical manufacturing. Researchers are also exploring greener alternatives, such as catalytic methods or flow chemistry, to improve the sustainability of its production.

Another notable aspect of N-(1-cyanocyclopentyl)-2-{1-methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide is its potential in chemical biology studies. By incorporating isotopic labels or fluorescent tags, scientists can use this compound to probe biological systems and elucidate mechanisms of action. This approach is particularly relevant in the era of omics technologies, where understanding molecular interactions at a systems level is paramount.

In summary, N-(1-cyanocyclopentyl)-2-{1-methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide (CAS No. 1280992-69-9) represents a versatile and promising compound in the fields of drug discovery, medicinal chemistry, and chemical biology. Its unique structure, combined with the growing demand for innovative therapeutics, ensures its continued relevance in scientific research. As AI and machine learning tools advance, the compound's potential applications are likely to expand, offering new opportunities for addressing unmet medical needs.